N-(4-ethoxyphenyl)-4-methoxy-3-nitrobenzenesulfonamide

• IUPAC Name: N-(4-ethoxyphenyl)-4-methoxy-3-nitrobenzenesulfonamide
• InChI: InChI=1S/C15H16N2O6S/c1-3-23-12-6-4-11(5-7-12)16-24(20,21)13-8-9-15(22-2)14(10-13)17(18)19/h4-10,16H,3H2,1-2H3
• InChI Key: ZWTKBORAWASERZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NS(=O)(=O)C2=CC(=C(C=C2)OC)[N+](=O)[O-]
• Molecular Formula: C15H16N2O6S
• Molecular Weight: 352.4 g/mol

Description

Synthesis Analysis

The synthesis of N-(4-ethoxyphenyl)acetamide (Phenacetin) has been reported in the literature. The N-(p-ethoxyphenyl) group on β-lactams can be oxidatively removed by ceric ammonium nitrate in good yield. Fourteen new N-(p-ethoxyphenyl)-2-azetidinones were synthesized through standard [2+2] ketene-imine cycloadditions (Staudinger reaction). Treatment of these compounds with ceric ammonium nitrate yielded the N-dearylated 2-azetidinones in good to excellent yields.

Molecular Structure Analysis

The molecular structure of N-(4-ethoxyphenyl)acetamide (Phenacetin) has been analyzed in several studies. The molecular formula is C10H13NO2 and the molecular weight is 179.2157. The structure is available as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

The chemical reactions involving N-(4-ethoxyphenyl)acetamide (Phenacetin) have been studied. It is shown that at least two mol equiv of CAN are needed for the oxidation of N-(4-ethoxyphenyl)-2-azetidinones to N-unsubstituted-2-azetidinones. According to the study, 2.8 mol eq. of CAN is sufficient for completing the oxidative N-dearylation of N-(4-ethoxyphenyl)-2-azetidinones.

Physical And Chemical Properties Analysis

The physical and chemical properties of N-(4-ethoxyphenyl)acetamide (Phenacetin) have been characterized in several studies. The compound has a density of 1.24 g/cm3 and a melting point of 134 to 137.5 °C. It is soluble in water at 0.766 g/L at 25 °C.

Scientific Research Applications

Pharmaceuticals and Drug Development

• Paracetamol Synthesis : Paracetamol (acetaminophen) is synthesized from 4-aminophenol, which is obtained by reducing 4-nitrophenol. .

Chemical Research and Synthesis

• Staudinger Reaction : NEMNBS can be used in the synthesis of novel compounds. .

Analytical Chemistry

• Internal Standard : In chromatographic analysis of 4-HPR (4-hydroxyphenyl retinamide), NEMNBS serves as an indispensable internal standard. .

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)acetamide (Phenacetin) is due to its actions on the sensory tracts of the spinal cord. In addition, phenacetin has a depressant action on the heart, where it acts as a negative inotrope. It is an antipyretic, acting on the brain to decrease the temperature set point.

Safety and Hazards

Phenacetin is classified as Acute toxicity, Oral (Category 4), H302 and Carcinogenicity (Category 1B), H350. It is harmful if swallowed and may cause cancer. It was withdrawn from medicinal use due to safety concerns.